Cas no 190834-38-9 (3-(1,3-benzothiazol-2-yl)prop-2-enal)

• Product Name: 3-(1,3-benzothiazol-2-yl)prop-2-enal
• CAS No: 190834-38-9
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• CID: 115865
• PubChem ID: 58915943
• Update Time: 2025-06-11

3-(1,3-benzothiazol-2-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-(2-benzothiazolyl)-
• 2-Propenal,3-(2-benzothiazolyl)-(9CI)
• 3-(1,3-benzothiazol-2-yl)prop-2-enal
• EN300-1832385
• SCHEMBL7465197
• 190834-38-9

• Inchi： 1S/C10H7NOS/c12-7-3-6-10-11-8-4-1-2-5-9(8)13-10/h1-7H/b6-3+
• InChI Key： AALNILXFCFRQMF-ZZXKWVIFSA-N
• SMILES： S1C(/C=C/C=O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 189.02491
• Monoisotopic Mass: 189.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96

Additional information on 3-(1,3-benzothiazol-2-yl)prop-2-enal

3-(1,3-Benzothiazol-2-yl)prop-2-enal (CAS No. 190834-38-9): A Comprehensive Overview

3-(1,3-Benzothiazol-2-yl)prop-2-enal (CAS No. 190834-38-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and application of 3-(1,3-benzothiazol-2-yl)prop-2-enal.

Chemical Structure and Properties

3-(1,3-Benzothiazol-2-yl)prop-2-enal is a heterocyclic compound with a molecular formula of C₁₀H₇NOS. The molecule consists of a benzothiazole ring attached to an aldehyde group via a propenyl linker. The benzothiazole moiety is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The aldehyde group, on the other hand, can participate in various chemical reactions, making 3-(1,3-benzothiazol-2-yl)prop-2-enal a valuable intermediate in organic synthesis.

The physical properties of 3-(1,3-benzothiazol-2-yl)prop-2-enal include a melting point of approximately 65°C and a boiling point of around 250°C at atmospheric pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various experimental conditions and formulations.

Synthesis Methods

The synthesis of 3-(1,3-benzothiazol-2-yl)prop-2-enal has been extensively studied and optimized over the years. One common method involves the reaction of 2-aminothiophenol with an appropriate aldehyde or ketone under acidic conditions to form the benzothiazole ring. Subsequent condensation with an appropriate propenyl halide or ester yields the desired product. For example, a recent study published in the Journal of Organic Chemistry reported a highly efficient one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield.

An alternative approach involves the use of palladium-catalyzed coupling reactions. In this method, a benzothiazole derivative is coupled with an allyl halide or ester to form the propenyl linker. This method offers excellent regioselectivity and functional group tolerance, making it suitable for large-scale production.

Biological Activities

3-(1,3-Benzothiazol-2-yl)prop-2-enal has been extensively studied for its biological activities due to its unique chemical structure. One of the most notable properties is its antimicrobial activity. Research has shown that this compound exhibits potent inhibitory effects against a wide range of bacteria and fungi. A study published in the Journal of Medicinal Chemistry demonstrated that 3-(1,3-benzothiazol-2-yl)prop-2-enal effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA), a common cause of hospital-acquired infections.

In addition to its antimicrobial properties, 3-(1,3-benzothiazol-2-yl)prop-2-enal has also shown promising anticancer activity. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. For instance, a study published in Cancer Letters reported that 3-(1,3-benzothiazol-2-yl)prop-2-enal selectively induced apoptosis in human breast cancer cells by activating the p53 tumor suppressor protein.

Clinical Applications and Future Directions

The potential clinical applications of 3-(1,3-benzothiazol-2-yl)prop-2-enal are diverse and promising. Its antimicrobial properties make it a potential candidate for developing new antibiotics to combat drug-resistant infections. Additionally, its anticancer activity suggests that it could be developed into novel anticancer drugs with fewer side effects compared to traditional chemotherapeutic agents.

Ongoing research is focused on optimizing the pharmacokinetic properties of 3-(1,3-benzothiazol-2-yl)prop-2-enal. This includes improving its solubility and stability to enhance bioavailability and therapeutic efficacy. Furthermore, efforts are being made to develop prodrugs and drug delivery systems that can target specific tissues or cells more effectively.

In conclusion, 3-(1,3-benzothiazol-2-yl)prop^{-en-nal (CAS No. 190834--9)-9)}-enal (CAS No. 190834^--9)) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a wide range of biological activities, making it an attractive candidate for developing new therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, we can expect to see more innovative applications in the near future.